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For researchers, scientists, and drug development professionals engaged in the analysis of

polychlorinated biphenyls (PCBs), participation in proficiency testing (PT) schemes is a

cornerstone of quality assurance. These programs provide an objective assessment of a

laboratory's analytical performance, ensuring the accuracy and reliability of data crucial for

environmental monitoring, food safety, and toxicological studies. This guide offers a

comparative overview of prominent PT schemes available for PCB analysis, detailing their key

features, experimental protocols, and performance evaluation metrics.

Leading Providers of PCB Proficiency Testing
Several international organizations offer robust PT schemes for the analysis of PCBs in a

variety of matrices. These include:

European Union Reference Laboratory (EURL) for Persistent Organic Pollutants (POPs):

The EURL provides annual proficiency tests for National Reference Laboratories and other

official control laboratories, focusing on food and feed matrices. Their reports offer detailed

evaluations of laboratory performance for a range of POPs, including dioxins, furans, and

PCBs.

FAPAS® (Food Analysis Performance Assessment Scheme): Offered by Fera Science Ltd.,

FAPAS is a leading international provider of proficiency tests for the food and feed sectors.

They offer specific schemes for the analysis of dioxins and PCBs in various food matrices,

such as fish and animal feed.
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WEPAL-QUASIMEME: This organization, part of Wageningen University & Research,

provides laboratory performance studies for a wide range of chemical measurements in

environmental matrices, including marine and freshwater sediments, biota, and water. They

have a long history of organizing PT schemes for organic contaminants like PCBs.

NSI Lab Solutions: An American provider offering a broad spectrum of PT studies for

environmental, food, and cannabis testing laboratories. Their offerings include PT schemes

for PCBs in matrices such as water and transformer oil.

LGC AXIO Proficiency Testing (CONTEST Scheme): LGC's CONTEST (Contaminated Land

Testing) scheme is a well-established program in the UK for laboratories analyzing soils and

associated materials. It includes proficiency tests for a range of organic and inorganic

contaminants, including PCBs.

BIPEA (Bureau Interprofessionnel d'Etudes Analytiques): A French non-profit organization

that organizes a wide array of interlaboratory comparisons for various sectors. They offer

specific PT schemes for the analysis of micropollutants, including PCBs, in fresh and

wastewater.

Performance Evaluation in Proficiency Testing
The performance of participating laboratories in these schemes is typically evaluated using z-

scores, a statistical measure that indicates how far and in what direction a result deviates from

the assigned value. The calculation of z-scores is generally performed in accordance with

international standards such as ISO 13528 ("Statistical methods for use in proficiency testing

by interlaboratory comparisons") and the IUPAC International Harmonized Protocol for the

Proficiency Testing of Analytical Chemistry Laboratories.[1]

A z-score is calculated as follows:

z = (x - X) / σ

where:

x is the result reported by the participating laboratory

X is the assigned value (the best estimate of the true concentration)
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σ is the standard deviation for proficiency assessment

Generally, a z-score between -2 and +2 is considered satisfactory, a score between -3 and -2

or +2 and +3 is questionable, and a score outside of ±3 is deemed unsatisfactory.

Comparison of Proficiency Testing Schemes for
PCB Analysis
To provide a clear comparison, the following tables summarize key features of the proficiency

testing schemes offered by the aforementioned providers. The data presented is based on

information available in their public reports and scheme descriptions.

Table 1: Overview of Proficiency Testing Schemes for PCB Analysis
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Provider
Scheme
Name(s)

Typical
Matrices

Analytes Frequency
Performanc
e
Evaluation

EURL for

POPs

EURL-PT-

POP

Food (e.g.,

fish fillet),

Feed (e.g.,

bentonite)

Dioxin-like

PCBs,

indicator

PCBs

Annual

z-scores

(based on

ISO 13528

and IUPAC

protocol)

FAPAS®
Dioxins,

PCBs in Food

Fish, Animal

Feed, Pork,

Cod Liver Oil

Dioxins and

PCBs

Multiple

rounds per

year

z-scores

WEPAL-

QUASIMEME

Laboratory

Performance

Studies

Marine

Sediment,

Seawater,

Biota

PCBs, PAHs,

Organochlori

ne Pesticides

Multiple

rounds per

year

z-scores,

Youden plots

NSI Lab

Solutions

PEO-020

(PCB in

Water),

SQCO-072B

(PCB in

Transformer

Oil)

Non-Potable

Water,

Transformer

Oil

Aroclors

On-demand

and

scheduled

Graded

reports

LGC AXIO

(CONTEST)
CONTEST

Soil,

Leachates

PCBs, PAHs,

BTEX, TPH

5 distributions

per annum
z-scores

BIPEA

37p (Fresh

waters -

Micropollutan

ts)

Fresh Water

PCBs, PAHs,

Pesticides,

Phthalates

5 rounds per

year

z-scores

(based on

ISO 13528)

Table 2: Example of Quantitative Data from a Proficiency Test (Hypothetical)

This table is a hypothetical representation based on the structure of data found in PT reports.

Actual results will vary by scheme and round.
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Provide
r &
Scheme

Matrix Analyte
Assigne
d Value
(µg/kg)

Standar
d
Deviatio
n for PT
(µg/kg)

Laborat
ory A z-
score

Laborat
ory B z-
score

Laborat
ory C z-
score

EURL-

PT-

POP_XX

XX-XX

Fish PCB-153 5.20 0.78 -0.5 1.2 -2.8

FAPAS

FCCE3-

SEA12

Fish

Meal

Sum of 6

indicator

PCBs

12.5 2.5 0.8 -1.5 0.2

WEPAL-

QUASIM

EME

Sediment PCB-138 2.80 0.56 1.1 0.3 -0.9

LGC

CONTES

T

CNXXX

Soil

Total

PCBs

(Aroclors

)

150 30 -0.2 -1.8 0.5

BIPEA

37p
Water PCB-28 0.05 0.01 0.9 -0.4 1.5

Experimental Protocols in PCB Analysis
The analytical methods employed by participating laboratories for PCB analysis are a critical

aspect of proficiency testing. While some PT schemes may prescribe a specific method, most

allow laboratories to use their routine in-house methods. This provides a more realistic

assessment of a laboratory's day-to-day performance.

A typical workflow for the analysis of PCBs in environmental or food samples involves several

key steps:

Sample Preparation: This is a crucial stage that can significantly impact the accuracy of the

results. The specific procedures depend on the matrix.
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Solid Samples (Soil, Sediment, Food): Often involves freeze-drying, grinding, and

homogenization followed by solvent extraction (e.g., Soxhlet, pressurized liquid

extraction).

Liquid Samples (Water, Oil): Typically involves liquid-liquid extraction or solid-phase

extraction (SPE).

Lipid Removal and Cleanup: For fatty matrices like fish and oils, a lipid removal step (e.g.,

gel permeation chromatography or acid treatment) is necessary. This is followed by a

cleanup step using column chromatography (e.g., with silica, alumina, or Florisil) to remove

interfering compounds.

Instrumental Analysis: The most common technique for the separation and quantification of

PCBs is gas chromatography (GC).

Gas Chromatography-Mass Spectrometry (GC-MS): Provides high selectivity and is often

used for confirmation and quantification of specific PCB congeners. High-resolution mass

spectrometry (HRMS) offers the highest sensitivity and selectivity.

Gas Chromatography with Electron Capture Detection (GC-ECD): A sensitive detector for

halogenated compounds like PCBs, often used for screening and quantification of

Aroclors.

Quantification: Quantification is typically performed using an internal standard method, with

isotopically labeled PCBs often used as internal standards to correct for variations in

extraction efficiency and instrumental response.

The following diagram illustrates a generalized experimental workflow for PCB analysis in a

proficiency testing context.

Pre-Analysis Analysis Post-Analysis

Sample Receipt and Registration Sample Storage (e.g., -20°C) Sample Preparation
(Homogenization, Extraction)

Extract Cleanup
(e.g., SPE, Column Chromatography)

Instrumental Analysis
(GC-MS, GC-ECD) Data Processing and Quantification Result Reporting to PT Provider Performance Evaluation (Z-score) Root Cause Analysis and

Corrective Action
If z-score is unsatisfactory
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A generalized workflow for participation in a PCB analysis proficiency test.

Signaling Pathways and Logical Relationships
The process of participating in a proficiency test and the subsequent actions can be visualized

as a logical flow. The following diagram illustrates the decision-making process based on the

performance evaluation.
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Participate in PT Scheme

Analyze PT Sample and Report Results

Receive Performance Report

Evaluate Z-Score

Performance is Satisfactory
( |z| <= 2 )

 |z| <= 2 

Performance is Questionable
( 2 < |z| < 3 )

 2 < |z| < 3 

Performance is Unsatisfactory
( |z| >= 3 )

 |z| >= 3 

Continue Routine Monitoring

Investigate Potential Causes

Implement Corrective Actions

Maintain Confidence in Results
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Decision pathway following a proficiency test for PCB analysis.
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In conclusion, regular participation in proficiency testing schemes is indispensable for

laboratories conducting PCB analysis. By carefully selecting a PT provider that aligns with the

laboratory's scope of work and by diligently investigating any performance issues, laboratories

can ensure the continued quality and reliability of their analytical data, thereby upholding their

scientific credibility and contributing to public health and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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